Cas no 1805269-24-2 (3-(Bromomethyl)-6-(difluoromethyl)-4-iodopyridine-2-acetic acid)

• Product Name: 3-(Bromomethyl)-6-(difluoromethyl)-4-iodopyridine-2-acetic acid
• CAS No: 1805269-24-2
• MF: C₉H₇BrF₂INO₂
• MW: 405.962661027908
• CID: 4893935
• Update Time: 2025-05-26

3-(Bromomethyl)-6-(difluoromethyl)-4-iodopyridine-2-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Bromomethyl)-6-(difluoromethyl)-4-iodopyridine-2-acetic acid

• Inchi： 1S/C9H7BrF2INO2/c10-3-4-5(13)1-7(9(11)12)14-6(4)2-8(15)16/h1,9H,2-3H2,(H,15,16)
• InChI Key： XFRLYYHNEYPNTR-UHFFFAOYSA-N
• SMILES： IC1C=C(C(F)F)N=C(CC(=O)O)C=1CBr

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 258
• XLogP3: 2.2
• Topological Polar Surface Area: 50.2

Additional information on 3-(Bromomethyl)-6-(difluoromethyl)-4-iodopyridine-2-acetic acid

Introduction to 3-(Bromomethyl)-6-(difluoromethyl)-4-iodopyridine-2-acetic Acid (CAS No. 1805269-24-2)

3-(Bromomethyl)-6-()-4-iodopyridine-2-acetic acid (CAS No. 1805269-24-2) is a highly versatile and synthetically valuable compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its unique structural features, serves as a crucial intermediate in the synthesis of various bioactive molecules, particularly in the development of novel therapeutic agents.

The molecular structure of 3-(Bromomethyl)-6-()-4-iodopyridine-2-acetic acid incorporates several key functional groups that make it an attractive building block for medicinal chemists. The presence of a bromomethyl group provides a reactive site for nucleophilic substitution reactions, allowing for the facile introduction of diverse substituents. Additionally, the moiety enhances the metabolic stability and lipophilicity of the resulting compounds, which are critical factors in drug design. The core offers further opportunities for structural modification, enabling the exploration of novel pharmacophores.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various biological pathways. 3-(Bromomethyl)-6-()-4-iodopyridine-2-acetic acid has emerged as a valuable scaffold in this endeavor. For instance, studies have demonstrated its utility in the synthesis of kinase inhibitors, which play a pivotal role in treating cancers and inflammatory diseases. The bromomethyl group allows for the introduction of ATP-mimicking moieties, while the iodopyridine ring provides a scaffold for further derivatization to achieve high binding affinity to target proteins.

The compound's application extends beyond kinase inhibition. Researchers have leveraged its structural features to develop potent inhibitors of bacterial enzymes, contributing to the fight against antibiotic-resistant strains. The group, in particular, has been shown to improve binding interactions by enhancing hydrophobicity and reducing metabolic vulnerability. This has led to the discovery of several lead compounds that are currently undergoing preclinical evaluation.

The synthetic versatility of 3-(Bromomethyl)-6-()-4-iodopyridine-2-acetic acid is further highlighted by its use in constructing heterocyclic frameworks. Medicinal chemists have utilized this compound to generate libraries of pyridine-based derivatives with diverse biological activities. These derivatives have shown promise in treating neurological disorders, cardiovascular diseases, and infectious diseases. The ability to modify both the bromomethyl and iodopyridine moieties allows for fine-tuning of physicochemical properties, such as solubility and permeability, which are essential for drug efficacy.

The growing interest in this compound is also driven by advancements in synthetic methodologies. Recent innovations in cross-coupling reactions have enabled more efficient and scalable preparations of 3-(Bromomethyl)-6-()-4-iodopyridine-2-acetic acid. These techniques have not only improved yields but also reduced costs, making it more accessible for industrial applications. Additionally, green chemistry principles have been integrated into its synthesis, minimizing waste and hazardous byproducts.

In conclusion, 3-(Bromomethyl)-6-(difluoromethyl)-4-iodylpyridine-2-acetic acid, with its CAS number 1805269-24-2, represents a cornerstone in modern drug discovery. Its unique structural attributes and synthetic adaptability have positioned it as a key intermediate in the development of next-generation therapeutics. As research continues to uncover new applications and refine synthetic protocols, this compound is poised to play an even greater role in addressing unmet medical needs.